Cas no 301856-25-7 (5,7-difluoro-1H-indole)

• Product Name: 5,7-difluoro-1H-indole
• CAS No: 301856-25-7
• MF: C₈H₅F₂N
• MW: 153.128808736801
• MDL: MFCD01075215
• CID: 67542
• PubChem ID: 2778730
• Update Time: 2025-05-21

5,7-difluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluoroindole
• 5,7-difluoro-1H-indole
• 1H-INDOLE,5,7-DIFLUORO
• 1H-INDOLE, 5,7-DIFLUORO-
• PubChem4562
• 5,7-difluoro-indole
• 5,7-bis(fluoranyl)-1H-indole
• WZPOGQRJXZGSMH-UHFFFAOYSA-N
• SBB086889
• LS20955
• MB01671
• AS02111
• XF10083
• CM13602
• N434
• AB0015785
• ST2411641
• AB1005647
• 5,7-Difluoroindole;
• AKOS006229846
• MFCD01075215
• DTXSID90381097
• F6437-0224
• 5 pound not7-Difluoroindole
• FT-0657715
• EN300-109014
• J-200175
• SCHEMBL2537652
• CS-W022280
• SY004856
• AC-9051
• A820251
• AS-33205
• 301856-25-7
• AMY12323
• Z1201620809
• DB-008440

• MDL： MFCD01075215
• Inchi： 1S/C8H5F2N/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4,11H
• InChI Key： WZPOGQRJXZGSMH-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C=CNC=21)F

Computed Properties

• Exact Mass: 153.03900
• Monoisotopic Mass: 153.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 15.8

Experimental Properties

• Density: 1.388
• Boiling Point: 253.2°C at 760 mmHg
• Flash Point: 106.9°C
• Refractive Index: 1.615
• PSA: 15.79000
• LogP: 2.44610

5,7-difluoro-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD20076)

Additional information on 5,7-difluoro-1H-indole

5,7-Difluoro-1H-Indole: A Comprehensive Overview

The compound 5,7-difluoro-1H-indole (CAS No. 301856-25-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This indole derivative, characterized by the substitution of fluorine atoms at the 5 and 7 positions, exhibits unique chemical properties and potential applications in drug discovery. In this article, we will delve into the structural features, synthesis methods, and recent advancements in research involving 5,7-difluoro-1H-indole.

Indole, a heterocyclic aromatic compound, serves as the foundation for numerous biologically active molecules. The introduction of fluorine atoms at specific positions can significantly alter the molecule's electronic properties, making it a valuable tool in medicinal chemistry. 5,7-Difluoro-1H-indole is no exception; its structure enhances its ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of 5,7-difluoro-1H-indole in the development of novel drug candidates. For instance, researchers have explored its role as a scaffold for designing inhibitors of key enzymes involved in cancer progression. The fluorine atoms at positions 5 and 7 contribute to enhanced lipophilicity and improved bioavailability, which are critical factors in drug design.

The synthesis of 5,7-difluoro-1H-indole involves a series of well-established organic reactions. One common approach is the Friedländer synthesis, which utilizes an o-amino aryl ketone and an aldehyde to form the indole ring. The introduction of fluorine atoms can be achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents used.

In terms of physical properties, 5,7-difluoro-1H-indole exhibits a melting point of approximately 200°C and is sparingly soluble in water. Its UV-Vis spectrum shows strong absorption bands due to the conjugated π-system of the indole ring. These properties make it suitable for use in various analytical techniques, such as UV spectroscopy and fluorescence imaging.

Recent advancements in computational chemistry have further enhanced our understanding of 5,7-difluoro-1H-indole's molecular interactions. Molecular docking studies have revealed its potential to bind to several G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases.

The application of 5,7-difluoro-1H-indole extends beyond pharmacology into materials science. Researchers have investigated its use as a building block for constructing fluorescent materials with applications in optoelectronics and sensors. The fluorine substituents not only modulate the electronic properties but also improve the thermal stability of these materials.

In conclusion, 5,7-difluoro-1H-indole (CAS No. 301856-25-7) is a versatile molecule with significant potential in both medicinal and materials chemistry. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, its role in advancing science and technology is likely to grow even more prominent.